
Dibromsalan stability issues in storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dibromsalan

CAS No.: 87-12-7

Cat. No.: S563032

Get Quote

Dibromsalan Property Overview

The table below summarizes the key identified physical and chemical properties of Dibromsalan that

influence its stability [1] [2].

Property Value / Description Relevance to Stability

Molecular
Formula

C₁₃H₉Br₂NO₂ [1] -

Molecular
Weight

371.02 g/mol [1] -

Melting Point 238 - 245 °C [1] [2] Indicates a stable, crystalline solid at

room temperature.

Solubility Very sparingly soluble in water;

soluble in acetone, DMF, ethanol [1]
[2]

Guides appropriate solvent choice for

analytical preparations.

Photosensitizer Yes, identified as a potent
photosensitizer [1]

Critical risk factor; necessitates
protection from light during storage and

handling.
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Property Value / Description Relevance to Stability

Hydrolytic Risk Contains amide and hydroxyl
functional groups [1]

Potential for hydrolysis, especially under
acidic or basic conditions.

Troubleshooting FAQs & Guides

Here are answers to common stability-related issues, based on its properties and general stability science.

FAQ 1: What are the primary degradation pathways for Dibromsalan? While specific degradation

studies are scarce, the molecular structure suggests several risks:

Photodegradation: As a noted photosensitizer, exposure to light is a primary degradation route [1].

This can lead to loss of potency and formation of unknown impurities.
Hydrolysis: The amide functional group can be susceptible to hydrolysis, particularly under extreme

pH conditions, leading to the cleavage of the molecule [3] [1].
Oxidation: The phenolic hydroxyl group and the aromatic rings could be potential sites for oxidative

degradation [1].

FAQ 2: What are the recommended storage conditions? Given the identified risks, the following storage

practices are recommended:

Light: Always protect from light. Store in amber glass vials or opaque containers [3] [1].

Temperature: Store at controlled room temperature. For long-term stock, consider -20°C to minimize
all kinetic degradation processes. The high melting point suggests good thermal stability at room

temperature [3] [1].
Humidity: Although solubility is low, store in a dry environment to prevent potential hydrolysis. Using

a desiccant in the storage container is a prudent precaution [3].
Atmosphere: For highly sensitive applications or long-term storage, sealing containers under an inert

atmosphere like nitrogen can mitigate oxidation risks [3].

FAQ 3: My experimental results show unexpected activity loss or new impurities. What should I

investigate? Follow this logical troubleshooting pathway to identify the root cause:
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Unexpected Results:
Activity Loss / New Impurities

Review Storage Conditions Check Solvent & pH History Analytical Investigation

Likely Cause:
Photodegradation

Exposed to
light?

Likely Cause:
Hydrolysis

Used aqueous/
protic solvents?
Extreme pH?

Confirm Degradation
& Identify Pathway

HPLC/MS/XRD
Analysis

Click to download full resolution via product page

Recommended Stability Study Protocols

To generate your own stability data for Dibromsalan, you can adapt the following standard protocols. The

workflow for a comprehensive study is outlined below.
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1. Prepare Samples
(Weigh into multiple vials)

2. Apply Stress Conditions
(See Table below)

3. Sample at Time Intervals
(e.g., 1, 2, 4 weeks)

4. Analyze
(HPLC-UV for purity/potency)

5. Interpret Data

Click to download full resolution via product page

1. Sample Preparation:

Prepare a homogeneous batch of Dibromsanal solution or suspension. For solid-state studies, use
the powder as is.

Aliquot the material into multiple containers (e.g., clear and amber glass vials, sealed ampoules).

2. Stress Conditions: Expose the samples to the following accelerated conditions to force degradation [3]. A

suggested set of conditions is:
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Stress
Condition

Recommended Parameters Purpose

Photostability Expose to UV-Vis light per ICH Q1B

guidelines [3].

Confirm and quantify photosensitivity.

Acid Hydrolysis Dissolve in 0.1M HCl; hold at 60°C for

1-2 weeks.

Probe susceptibility to acid-catalyzed

hydrolysis.

Base Hydrolysis Dissolve in 0.1M NaOH; hold at 60°C for

1-2 weeks.

Probe susceptibility to base-catalyzed

hydrolysis.

Thermal
Oxidation

Expose solid powder to 60°C in open

container.

Assess thermal and oxidative stability in

solid state.

Humidity Expose solid powder to 75% Relative

Humidity at 25°C.

Assess hygroscopicity and hydrolysis

risk in solid state.

3. Analysis:

Primary Method: Use HPLC-UV or HPLC-MS to monitor the disappearance of the parent
Dibromsalan peak and the appearance of degradation product peaks.

Key Metrics: Calculate the percentage of parent compound remaining at each time point against a
reference standard stored at -20°C.

Identification: HPLC-MS can be used to identify the molecular weights of major degradation
products, helping to elucidate the degradation pathway (e.g., hydrolysis would show a mass change

consistent with water addition).

Key Experimental Considerations

Use Validated Methods: Ensure your analytical method (e.g., HPLC) can separate Dibromsalan
from its degradation products.

Include Controls: Always include a protected control sample (e.g., in amber glass at -20°C) for
accurate comparison.

Safety Note: The LD50 (mouse) is reported as 1700 mg/kg, indicating toxicity, and it is a known skin
photosensitizer. Handle with appropriate personal protective equipment (PPE) and avoid skin

exposure, especially under light [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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